3-anilino-6-nitro-1H-1,2-benzisothiazole-1,1-dione

• Molecular Formula: C13H9N3O4S
• Molecular Weight: 303.30 g/mol
• IUPAC Name: 6-nitro-1,1-dioxo-N-phenyl-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C13H9N3O4S/c17-16(18)10-6-7-11-12(8-10)21(19,20)15-13(11)14-9-4-2-1-3-5-9/h1-8H,(H,14,15)
• InChI Key: XTIQMHFSRMXIJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NS(=O)(=O)C3=C2C=CC(=C3)[N+](=O)[O-]

Description

3-Anilino-6-nitro-1H-1,2-benzisothiazole-1,1-dione: is a heterocyclic compound with a unique structure. Let’s break it down:

• This compound has attracted attention due to its diverse pharmacological activities, which I’ll discuss further.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for potential bioactivity, such as antimicrobial and antiviral properties.

Medicine: Explored for its potential as an antihypertensive, antidiabetic, and anticancer agent.

Industry: Limited applications due to its specialized structure.

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Similar Compounds: